Cas no 433687-12-8 (N,N-Dimethyl-N-octyloctan-1-aminium octanoate)

N,N-Dimethyl-N-octyloctan-1-aminium octanoate structure
433687-12-8 structure
Product Name:N,N-Dimethyl-N-octyloctan-1-aminium octanoate
CAS No:433687-12-8
MF:C26H55NO2
MW:413.720408678055
CID:2642317
PubChem ID:71363107
Update Time:2025-04-21

N,N-Dimethyl-N-octyloctan-1-aminium octanoate Chemical and Physical Properties

Names and Identifiers

    • dimethyl(dioctyl)azanium,octanoate
    • 433687-12-8
    • DTXSID90786689
    • N,N-Dimethyl-N-octyloctan-1-aminium octanoate
    • Inchi: 1S/C18H40N.C8H16O2/c1-5-7-9-11-13-15-17-19(3,4)18-16-14-12-10-8-6-2;1-2-3-4-5-6-7-8(9)10/h5-18H2,1-4H3;2-7H2,1H3,(H,9,10)/q+1;/p-1
    • InChI Key: SFRRUQLOAFXMCE-UHFFFAOYSA-M
    • SMILES: [O-]C(CCCCCCC)=O.[N+](C)(C)(CCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 413.42328000Da
  • Monoisotopic Mass: 413.42328000Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 19
  • Complexity: 240
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų
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